Cas no 76420-81-0 (1,2-Dierucoyl-sn-glycero-3-phosphocholine)

• Product Name: 1,2-Dierucoyl-sn-glycero-3-phosphocholine
• CAS No: 76420-81-0
• MF: C₅₂H₁₀₀NO₈P
• MW: 898.326078414917
• CID: 2685343
• Update Time: 2023-08-07

1,2-Dierucoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• L-Dierucoyl lecithin
• 1,2-Dierucoyl-sn-glycero-3-phosphocholine
• Dierucoyllecithin
• PC(22:1(13Z)/22:1(13Z))
• 1Z951826B6
• 1,2-Dierucoyl-sn-glycerol-3-phosphorylcholine
• PC(22:1/22:1)

• Inchi： 1S/C52H100NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-51(54)58-48-50(49-60-62(56,57)59-47-46-53(3,4)5)61-52(55)45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h20-23,50H,6-19,24-49H2,1-5H3/b22-20-,23-21-/t50-/m1/s1
• InChI Key： SDEURMLKLAEUAY-JFSPZUDSSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCC/C=C\CCCCCCCC)=O)OC(CCCCCCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 62
• Rotatable Bond Count: 50
• Complexity: 1100
• Topological Polar Surface Area: 111